Cas no 1804388-13-3 (4-Fluoro-2-hydroxy-3-nitropyridine)

• Product Name: 4-Fluoro-2-hydroxy-3-nitropyridine
• CAS No: 1804388-13-3
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• CID: 4802420
• Update Time: 2025-05-25

4-Fluoro-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxy-3-nitropyridine

• Inchi： 1S/C5H3FN2O3/c6-3-1-2-7-5(9)4(3)8(10)11/h1-2H,(H,7,9)
• InChI Key： VYYWMZIEUHEXEK-UHFFFAOYSA-N
• SMILES： FC1C=CNC(C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9

Additional information on 4-Fluoro-2-hydroxy-3-nitropyridine

Comprehensive Overview of 4-Fluoro-2-hydroxy-3-nitropyridine (CAS No. 1804388-13-3): Properties, Applications, and Research Insights

4-Fluoro-2-hydroxy-3-nitropyridine (CAS No. 1804388-13-3) is a fluorinated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular formula, C₅H₃FN₂O₃, highlights the presence of a fluoro substituent and a nitro group, both of which contribute to its reactivity and potential applications.

The growing interest in fluorinated pyridines like 4-Fluoro-2-hydroxy-3-nitropyridine stems from their role as intermediates in synthesizing bioactive molecules. Researchers are increasingly exploring its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antibacterial agents. A recent surge in Google searches for "fluoropyridine derivatives in drug design" underscores the compound's relevance in modern therapeutics.

From a physicochemical perspective, 4-Fluoro-2-hydroxy-3-nitropyridine exhibits notable stability under ambient conditions, making it suitable for laboratory-scale reactions. Its solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) but limited in water—aligns with trends observed in similar nitropyridine compounds. This property is frequently queried in academic forums, reflecting its practical importance in synthetic workflows.

In the context of green chemistry, scientists are investigating eco-friendly synthesis routes for CAS 1804388-13-3 to minimize hazardous byproducts. Queries such as "sustainable synthesis of fluorinated nitropyridines" have risen by 40% year-over-year, indicating a shift toward environmentally conscious methodologies. The compound's potential in catalysis and material science applications further amplifies its interdisciplinary appeal.

Analytical characterization of 4-Fluoro-2-hydroxy-3-nitropyridine typically involves techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), which confirm its structural integrity. These methods are frequently discussed in research papers addressing "quality control of fluorinated heterocycles," a topic trending in analytical chemistry circles. The compound's distinct UV-Vis absorption spectrum also makes it a candidate for photophysical studies.

Emerging applications of 1804388-13-3 include its use in organic electronics, where its electron-withdrawing nitro group enhances charge transport properties. This aligns with the booming interest in "nitropyridines for OLED materials"—a keyword with a 120% search volume increase since 2022. Such trends highlight the compound's versatility beyond traditional chemical domains.

Regulatory and safety assessments of 4-Fluoro-2-hydroxy-3-nitropyridine emphasize proper handling protocols, though it remains unclassified under restrictive lists. Industry discussions often center on "safe storage of nitropyridine derivatives," reflecting workplace safety priorities. The compound's LD50 data and ecotoxicity profile are actively researched to ensure compliance with global chemical regulations.

Future research directions for CAS 1804388-13-3 may explore its bioconjugation potential or role in metal-organic frameworks (MOFs). With AI-driven drug discovery gaining traction, computational studies predicting its binding affinities could unlock new therapeutic avenues—a subject generating substantial engagement in online scientific communities.